Cas no 635-12-1 (Anthracene-1,4-dione)

• Product Name: Anthracene-1,4-dione
• CAS No: 635-12-1
• MF: C₁₄H₈O₂
• MW: 208.21212387085
• MDL: MFCD00013724
• CID: 512220
• PubChem ID: 69457
• Update Time: 2025-04-19

Anthracene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• Anthracene-1,4-dione
• 1,4-Anthraquinone
• 1,4-Anthracenedione
• 1,4-Anthracenequinone
• ANTHRAQUINONE,1,4-(RG)
• NSC 104530
• 1,4-Dioxoanthracene
• LSOTZYUVGZKSHR-UHFFFAOYSA-N
• NSC104530
• 1,4-dihydroanthracene-1,4-dione
• RW3413
• VZ20628
• X5660
• ST50410439
• A20964
• DB-005638
• DTXCID90135390
• HY-W077242
• SCHEMBL449382
• MFCD00013724
• 635-12-1
• EN300-202117
• NSC-104530
• EINECS 211-228-7
• DTXSID10212899
• CS-0119909
• A12708
• AKOS004907700
• AS-19220
• NS00001744

• MDL： MFCD00013724
• Inchi： 1S/C14H8O2/c15-13-5-6-14(16)12-8-10-4-2-1-3-9(10)7-11(12)13/h1-8H
• InChI Key： LSOTZYUVGZKSHR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=CC3C=CC=CC=3C=C21)=O
• BRN： 1871197

Computed Properties

• Exact Mass: 208.05200
• Monoisotopic Mass: 208.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Brown to orange powder
• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218°C(lit.)
• Boiling Point: 406.0±45.0 °C at 760 mmHg
• Flash Point: 152.0±25.7 °C
• Refractive Index: 1.702
• Solubility: Insuluble (6.5E-3 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• PSA: 34.14000
• LogP: 2.77500
• Solubility: Insoluble in water.
• λmax: 298(EtOH)(lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Anthracene-1,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone